2-(1,4-Dioxaspiro[4.5]decan-7-yl)ethan-1-amine

• IUPAC Name: 2-(1,4-dioxaspiro[4.5]decan-7-yl)ethanamine
• InChI: InChI=1S/C10H19NO2/c11-5-3-9-2-1-4-10(8-9)12-6-7-13-10/h9H,1-8,11H2
• InChI Key: DWFUCWUXHPSFGG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC2(C1)OCCO2)CCN
• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol

Description

2-(1,4-Dioxaspiro[4.5]decan-7-yl)ethan-1-amine is a chemical compound with the CAS Number: 1374657-95-0. It has a molecular weight of 185.27. The compound is in liquid form.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C10H19NO2/c11-5-3-9-2-1-4-10(8-9)12-6-7-13-10/h9H,1-8,11H2.

Physical And Chemical Properties Analysis

The compound is in liquid form. The predicted boiling point is 286.4±15.0 °C and the predicted density is 1.06±0.1 g/cm3.

Scientific Research Applications

1. Applications in Understanding Disease Mechanisms

Ethane derivatives have been studied in the context of diseases like chronic obstructive pulmonary disease (COPD), asthma, and cystic fibrosis. For instance, ethane is recognized as a product of lipid peroxidation and can be measured in exhaled air, serving as an index of oxidative stress. This aspect has been utilized to understand the pathogenesis of diseases like COPD and asthma, where oxidative stress plays a significant role. Exhaled ethane levels were found to be elevated in patients with these conditions, suggesting its potential as a noninvasive marker of oxidative stress (Paredi et al., 2000; Paredi et al., 2000).

2. Potential in Monitoring Treatment Efficacy

Ethane detection in exhaled air has also been explored to monitor the efficacy of treatments. In the context of diseases like cystic fibrosis, characterized by increased oxidative stress, measuring exhaled ethane offered insights into the disease's progression and the effectiveness of treatments like steroids (Paredi et al., 2000).

3. Implications in Environmental Health and Toxicology

Compounds similar to "2-(1,4-Dioxaspiro[4.5]decan-7-yl)ethan-1-amine" have been studied in environmental health and toxicology. For instance, exposure to related compounds has been examined in the context of their potential effects on human health, such as reproductive health or fetal development. This includes research on the effects of exposure to environmental pollutants like DDT and its metabolites on anogenital distance in male newborns, suggesting the potential relevance of related compounds in understanding environmental toxicology and health risks (Longnecker et al., 2007).

Safety and Hazards

The compound has a GHS07 signal word of warning. The hazard statements include H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.